Cas no 99070-71-0 (3-Chloro-4-propoxybenzaldehyde)

3-Chloro-4-propoxybenzaldehyde structure

99070-71-0 structure

Product Name:3-Chloro-4-propoxybenzaldehyde

CAS No:99070-71-0

MF:C₁₀H₁₁ClO₂

MW:198.646142244339

MDL:MFCD06246436

CID:750376

PubChem ID:4772821

Update Time:2025-04-19

3-Chloro-4-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-propoxybenzaldehyde
- Benzaldehyde, 3-chloro-4-propoxy-
- E89947
- MFCD06246436
- BB 0241777
- DTXSID10406413
- 99070-71-0
- 3-chloro-4-propoxy-benzaldehyde
- BS-36253
- FT-0681563
- AKOS000295141
- CS-0191532
- SCHEMBL566342
- GCUFCLHWCSRRFY-UHFFFAOYSA-N
- MDL： MFCD06246436
- Inchi： 1S/C10H11ClO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h3-4,6-7H,2,5H2,1H3
- InChI Key： GCUFCLHWCSRRFY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=CC=1OCCC

Computed Properties

Exact Mass: 198.0447573g/mol
Monoisotopic Mass: 198.0447573g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Density: 1.168
Boiling Point: 298.8°C at 760 mmHg
Flash Point: 126.1°C
Refractive Index: 1.545
PSA: 26.30000
LogP: 2.94130

3-Chloro-4-propoxybenzaldehyde Security Information

HazardClass：IRRITANT

3-Chloro-4-propoxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR929821-1g	3-Chloro-4-propoxybenzaldehyde	99070-71-0	95%	1g	£150.00	2025-02-20
Apollo Scientific	OR929821-5g	3-Chloro-4-propoxybenzaldehyde	99070-71-0	95%	5g	£595.00	2025-02-20
abcr	AB216911-1 g	3-Chloro-4-propoxybenzaldehyde; 95%	99070-71-0		1g	€128.10	2023-01-27
abcr	AB216911-5 g	3-Chloro-4-propoxybenzaldehyde; 95%	99070-71-0		5g	€365.50	2023-01-27
Matrix Scientific	053561-500mg	3-Chloro-4-propoxybenzaldehyde	99070-71-0		500mg	$237.00	2023-09-10
Matrix Scientific	053561-2.5g	3-Chloro-4-propoxybenzaldehyde	99070-71-0		2.5g	$720.00	2023-09-10
eNovation Chemicals LLC	Y1240319-5g	Benzaldehyde, 3-chloro-4-propoxy-	99070-71-0	95%	5g	$315	2024-06-07
TRC	B428893-50mg	3-chloro-4-propoxybenzaldehyde	99070-71-0		50mg	$ 50.00	2022-06-07
TRC	B428893-100mg	3-chloro-4-propoxybenzaldehyde	99070-71-0		100mg	$ 65.00	2022-06-07
TRC	B428893-500mg	3-chloro-4-propoxybenzaldehyde	99070-71-0		500mg	$ 135.00	2022-06-07

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